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Compound of Interest

Compound Name: Acridine hydrochloride

Cat. No.: B1665459

An In-depth Technical Guide on the Chemical Properties and Structure of Acridine
Hydrochloride

Introduction

Acridine hydrochloride is a fluorescent, heterocyclic organic compound that serves as a
fundamental scaffold in the development of various dyes and pharmaceutical agents.[1][2] As
the hydrochloride salt of acridine, it exhibits increased aqueous solubility, making it suitable for
a range of biological applications.[3][4] Acridine derivatives are notable for their roles as
antiseptics, anticancer agents, and antimalarials, primarily due to their ability to interact with
DNA.[5][6] This guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and mechanism of action of acridine hydrochloride, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

The key chemical and physical properties of acridine hydrochloride are summarized below.
These properties are crucial for its application in both laboratory and industrial settings.
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Property Value Reference(s)
Molecular Formula Ci3HoN-HCI or C13H10CIN [718]
Molecular Weight 215.68 g/mol [71[8]

Light green to yellow or brown
Appearance ) ) [319]
crystalline powder/solid

Melting Point 250-255 °C (decomposes) [11[3119]

Not available for the
Boiling Point hydrochloride salt (Base [5]
acridine: 346 °C)

Solubility Soluble in water [3]

pKa (of parent acridine) 5.6 [5][10]

) Solutions of its salts exhibit
Spectral Properties [11]
green fluorescence

Chemical Structure

Acridine is a tricyclic aromatic heterocycle, structurally analogous to anthracene but with one of
the central carbon-hydrogen (CH) groups replaced by a nitrogen atom.[11] Acridine
hydrochloride is the salt form, where the lone pair of electrons on the nitrogen atom accepts a
proton from hydrochloric acid, forming a positively charged acridinium cation and a chloride
anion.[7][12] This protonation enhances the compound's polarity and water solubility.

Caption: Chemical structure of Acridinium Chloride.

Experimental Protocols
Synthesis of the Acridine Core

Several methods are established for the synthesis of the acridine nucleus. The Bernthsen and
Ullmann syntheses are two of the most common.

» Bernthsen Acridine Synthesis: This method involves the condensation of diphenylamine with
a carboxylic acid (or its derivative) in the presence of a Lewis acid catalyst like zinc chloride
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at high temperatures.[5][12][13] The reaction proceeds through acylation of the

diphenylamine, followed by cyclization and dehydration to form the 9-substituted acridine.
[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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